Cas no 1261815-88-6 (5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid)

• Product Name: 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid
• CAS No: 1261815-88-6
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983764
• Update Time: 2025-10-22

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-10-5-11(12(19-7-10)6-13(20)21)8-2-1-3-9(4-8)14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： UNLJHJIYZWAKEH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(=O)O)C(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid

Introduction to 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261815-88-6)

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid, identified by its CAS number 1261815-88-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine acetic acid derivative class, characterized by its structural complexity and functional diversity. The presence of both chloro and trifluoromethyl substituents enhances its chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid consists of a pyridine core substituted with a chloro group at the 5-position and a phenyl ring carrying a trifluoromethyl group at the 3-position. The acetic acid moiety at the 2-position further contributes to its versatility in chemical transformations. This unique arrangement of functional groups makes the compound a promising candidate for further derivatization, enabling the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid has been extensively studied for its potential applications in drug discovery. Its structural features suggest that it may exhibit inhibitory effects on various enzymes and receptors, making it a valuable scaffold for the development of small-molecule inhibitors. For instance, researchers have explored its derivatives as potential candidates for treating inflammatory diseases, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid is its ability to serve as a precursor for more complex molecules. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has made it a preferred moiety in medicinal chemistry, leading to numerous patents and publications detailing its use in the synthesis of novel therapeutics.

Recent advancements in computational chemistry have further highlighted the significance of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid. Molecular modeling studies have demonstrated that this compound can interact with biological targets in multiple ways, providing insights into its potential pharmacological effects. These studies have also revealed that modifications to its structure can fine-tune its biological activity, offering opportunities for rational drug design.

The synthesis of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 3-trifluoromethylbenzaldehyde and 2-amino-5-chloropyridine. The process often requires careful optimization to achieve high yields and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently.

In conclusion, 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261815-88-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the design of next-generation therapeutic agents.